Cas no 1186405-07-1 (3-Nitro-6-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylic Acid)

• Product Name: 3-Nitro-6-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylic Acid
• CAS No: 1186405-07-1
• MF: C₉H₄F₃N₃O₄
• MW: 275.140972137451
• MDL: MFCD12827808
• CID: 3047281
• PubChem ID: 45588334
• Update Time: 2025-10-31

3-Nitro-6-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-nitro-6-(trifluoromethyl)-
• MFCD12827808
• CS-0099573
• 1186405-07-1
• 3-nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylicacid
• AKOS005072902
• GD-0717
• 3-Nitro-6-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylic Acid

• MDL： MFCD12827808
• Inchi： 1S/C9H4F3N3O4/c10-9(11,12)4-1-2-5-13-6(8(16)17)7(15(18)19)14(5)3-4/h1-3H,(H,16,17)
• InChI Key： FVFFBUVCAVHRQG-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=C([N+]([O-])=O)N1C=C(C(F)(F)F)C=C2

Computed Properties

• Exact Mass: 275.01539010g/mol
• Monoisotopic Mass: 275.01539010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-Nitro-6-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylic Acid

3-Nitro-6-(Trifluoromethyl)Imidazo[1,2-a]Pyridine-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1186405-07-1, known as 3-Nitro-6-(Trifluoromethyl)Imidazo[1,2-a]Pyridine-2-Carboxylic Acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a nitro group at position 3, a trifluoromethyl group at position 6, and a carboxylic acid group at position 2. The imidazo[1,2-a]pyridine ring system further enhances its chemical versatility and reactivity.

The synthesis of this compound involves a series of intricate organic reactions, including nitration, fluorination, and cyclization processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structural complexity makes it a valuable building block for the development of novel pharmaceutical agents and advanced materials.

In terms of chemical properties, this compound exhibits remarkable stability under various conditions. The presence of the trifluoromethyl group imparts electronic effects that influence its reactivity and solubility. Experimental studies have shown that this compound demonstrates significant potential in biological systems, particularly as a precursor for drug development targeting specific cellular pathways.

Recent research has highlighted the role of this compound in the development of anti-cancer drugs. Its ability to inhibit specific enzymes involved in tumor growth has been extensively studied using advanced computational modeling and in vitro assays. Furthermore, its application in the field of electronic materials has been explored due to its unique electronic properties, which make it a promising candidate for use in organic semiconductors.

The environmental impact of this compound has also been a subject of recent investigations. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, CAS No. 1186405-07-1 represents a cutting-edge compound with vast potential across multiple scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers working in pharmaceuticals, materials science, and environmental chemistry. As new applications continue to emerge, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.